Cas no 1006449-76-8 (1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1006449-76-8
• MF: C₁₇H₁₃FN₂O
• MW: 280.296327352524
• MDL: MFCD03422332
• CID: 3058976
• PubChem ID: 19619697
• Update Time: 2025-05-21

1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde
• AKOS000308627
• ALBB-001177
• 1-[(4-fluorophenyl)methyl]-3-phenylpyrazole-4-carbaldehyde
• STK502415
• 1-[(4-fluorophenyl)methyl]-3-phenyl-1H-pyrazole-4-carbaldehyde
• BBL037543
• VS-14247
• H21292
• 1006449-76-8
• MFCD03422332
• CS-0325524

• MDL： MFCD03422332
• Inchi： 1S/C17H13FN2O/c18-16-8-6-13(7-9-16)10-20-11-15(12-21)17(19-20)14-4-2-1-3-5-14/h1-9,11-12H,10H2
• InChI Key： CALCJOQPGARTOC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=C(C=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 280.101191g/mol
• Monoisotopic Mass: 280.101191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 280.3g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 475.0±45.0 °C at 760 mmHg
• Flash Point: 241.1±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde (CAS: 1006449-76-8)

1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde (CAS: 1006449-76-8) is a pyrazole-based compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique fluorobenzyl and phenyl substituents, has been the subject of several studies exploring its biological activity, synthetic pathways, and pharmacological properties. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde, with particular emphasis on its role as a key intermediate in the production of more complex bioactive molecules. Researchers have employed various synthetic strategies, including multi-step organic reactions and catalytic processes, to achieve high yields and purity of the compound. These advancements have facilitated further exploration of its biological activities, particularly in the context of enzyme inhibition and receptor modulation.

One of the most promising areas of research involves the compound's potential as an inhibitor of specific enzymes implicated in inflammatory and neurodegenerative diseases. Preliminary in vitro studies have demonstrated its ability to selectively target and inhibit enzymes such as cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), which are critical in the pathogenesis of conditions like Alzheimer's disease and Parkinson's disease. These findings suggest that 1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde could serve as a scaffold for the development of novel therapeutics.

In addition to its enzyme inhibitory properties, the compound has also been investigated for its antimicrobial activity. Recent studies have reported its efficacy against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. These results underscore the compound's potential as a lead candidate for the development of new antimicrobial agents, particularly in light of the growing problem of antibiotic resistance.

Further research has explored the pharmacokinetic and toxicological profiles of 1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde. Early-stage in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its safety profile. While the compound has shown favorable pharmacokinetic characteristics, additional studies are needed to fully assess its therapeutic window and potential side effects.

In conclusion, 1-(4-Fluorobenzyl)-3-phenyl-1H-pyrazole-4-carbaldehyde (CAS: 1006449-76-8) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological properties, and explore its applications in drug development. The compound's versatility and efficacy make it a valuable subject of study in the field of chemical biology and medicinal chemistry.